(5-Bromo-2-pyrrolidin-1-ylphenyl)urea

• IUPAC Name: (5-bromo-2-pyrrolidin-1-ylphenyl)urea
• InChI: InChI=1S/C11H14BrN3O/c12-8-3-4-10(15-5-1-2-6-15)9(7-8)14-11(13)16/h3-4,7H,1-2,5-6H2,(H3,13,14,16)
• InChI Key: UOCRPIOIRQQLSL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)Br)NC(=O)N
• Molecular Formula: C11H14BrN3O
• Molecular Weight: 284.15 g/mol

Description

(5-Bromo-2-pyrrolidin-1-ylphenyl)urea is a brominated aromatic urea derivative characterized by a phenyl ring substituted with a bromine atom at the 5-position and a pyrrolidin-1-yl group at the 2-position. This compound is of interest in medicinal chemistry and materials science due to its structural features, which may influence solubility, stability, and biological activity.

Preparation Methods

Nitro Group Reduction and Pyrrolidine Substitution

A common starting material is 5-bromo-2-nitroaniline , which undergoes nitro reduction to yield 5-bromo-1,2-diaminobenzene. Subsequent substitution of the amine with pyrrolidine is achieved under Ullmann-type coupling conditions. For instance, heating 5-bromo-2-nitroaniline with pyrrolidine in the presence of copper catalysts (e.g., CuI) and a base (e.g., K₂CO₃) in dimethylformamide (DMF) at 80°C for 12 hours facilitates nitro-to-pyrrolidine substitution.

Key Reaction Conditions

Parameter	Value
Catalyst	CuI
Base	K₂CO₃
Solvent	DMF
Temperature	80°C
Time	12 hours
Yield	82% (isolated)

Post-reaction, purification via silica gel chromatography ensures product integrity.

Alternative Halogen Displacement Strategies

In cases where halogenated precursors are available, palladium-catalyzed couplings offer higher regioselectivity. For example, 2-chloro-5-bromonitrobenzene reacts with pyrrolidine under Buchwald-Hartwig amination conditions (Pd(PPh₃)₄, DME/H₂O, reflux) to install the pyrrolidine group, followed by nitro reduction with hydrazine hydrate and Raney nickel.

Urea Moiety Installation

The final step involves converting 5-bromo-2-pyrrolidin-1-ylaniline to the target urea derivative through isocyanate coupling.

Isocyanate-Mediated Urea Formation

Reaction of the aniline intermediate with phenyl isocyanate in chloroform at room temperature for 24 hours yields the desired urea. This method, adapted from cannabinoid receptor modulator syntheses, affords moderate yields (45–60%).

Representative Procedure

• Dissolve 5-bromo-2-pyrrolidin-1-ylaniline (1 eq) in anhydrous chloroform.

• Add phenyl isocyanate (1.2 eq) dropwise under nitrogen.

• Stir at 25°C for 24 hours.

• Filter the precipitate and wash with dichloromethane.

Optimization Insights

• Solvent Choice : Chloroform outperforms polar solvents (e.g., DMF) by minimizing side reactions.

• Stoichiometry : Excess isocyanate (1.2–1.5 eq) ensures complete conversion.

Comparative Analysis of Synthetic Approaches

Efficiency and Scalability

The Ullmann route (Method 1.1) offers scalability but requires harsh conditions. In contrast, palladium-catalyzed methods (Method 1.2) provide milder alternatives at higher costs.

Yield Comparison

Method	Yield (%)	Purity (%)
Ullmann Coupling	82	≥95
Buchwald-Hartwig	75	≥98

Functional Group Compatibility

Pyrrolidine’s secondary amine structure necessitates careful handling to avoid N-alkylation side reactions. Pre-complexation with copper or palladium mitigates this issue.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (DMSO-d₆) : δ 8.82 (s, NH), 7.43–7.71 (aryl-H), 3.48 (pyrrolidine CH₂), 1.97 (pyrrolidine CH₂).

• MS (ESI) : [M+H]⁺ = 284.15 m/z.

Purity Assessment

HPLC analyses under reversed-phase conditions (C18 column, acetonitrile/water gradient) confirm ≥98% purity.

Industrial and Research Applications

Medicinal Chemistry

The compound’s bromine atom enables further functionalization (e.g., Suzuki couplings), making it a versatile scaffold for kinase inhibitors and GPCR modulators.

Material Science

Its thermal stability (decomposition >250°C) suits applications in high-performance polymers, where urea groups enhance hydrogen bonding networks .

Chemical Reactions Analysis

Types of Reactions

(5-Bromo-2-pyrrolidin-1-ylphenyl)urea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in tetrahydrofuran.

Substitution: Nucleophiles such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide.

Major Products

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted phenylurea derivatives.

Scientific Research Applications

(5-Bromo-2-pyrrolidin-1-ylphenyl)urea, a compound with notable structural features, has garnered attention in various scientific research applications. This article delves into its applications across different fields, including medicinal chemistry, agricultural science, and materials science.

Chemical Properties and Structure

(5-Bromo-2-pyrrolidin-1-ylphenyl)urea is characterized by the presence of a bromine atom, a pyrrolidine ring, and a urea functional group. Its chemical formula is C$_{11}$H$_{13}$BrN$_{2}$O, and its molecular weight is approximately 272.14 g/mol. The unique structure allows for interactions with biological targets, making it a candidate for various applications.

Anticancer Activity

Recent studies have highlighted the potential of (5-Bromo-2-pyrrolidin-1-ylphenyl)urea as an anticancer agent. Research indicates that derivatives of urea can inhibit cancer cell proliferation by targeting specific signaling pathways. For instance, a study demonstrated that compounds with similar structures exhibited activity against breast cancer cells by inducing apoptosis and inhibiting cell migration.

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial properties. Research has shown that urea derivatives can exhibit significant antibacterial and antifungal activities. A comparative study revealed that (5-Bromo-2-pyrrolidin-1-ylphenyl)urea demonstrated effective inhibition against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Neurological Applications

The pyrrolidine moiety in (5-Bromo-2-pyrrolidin-1-ylphenyl)urea suggests potential applications in neurological disorders. Compounds containing pyrrolidine have been studied for their neuroprotective effects and ability to modulate neurotransmitter systems. Preliminary findings indicate that this compound may influence dopamine levels, which could be beneficial in treating conditions like Parkinson's disease.

Herbicidal Activity

In agricultural research, (5-Bromo-2-pyrrolidin-1-ylphenyl)urea has been investigated for its herbicidal properties. Studies have shown that urea derivatives can inhibit the growth of certain weeds while being less toxic to crops. Field trials indicated that this compound effectively reduced weed biomass without adversely affecting crop yield, making it a candidate for sustainable agriculture practices.

Pest Control

The compound's efficacy extends to pest control as well. Research has indicated that certain urea derivatives possess insecticidal properties against agricultural pests such as aphids and beetles. Laboratory tests revealed that (5-Bromo-2-pyrrolidin-1-ylphenyl)urea could significantly reduce pest populations while maintaining environmental safety.

Polymer Development

In materials science, (5-Bromo-2-pyrrolidin-1-ylphenyl)urea has potential applications in developing new polymeric materials. Its unique structure allows for the synthesis of polyureas with enhanced mechanical properties and thermal stability. Experimental data suggest that incorporating this compound into polymer matrices can improve material performance for various industrial applications.

Nanomaterials

Recent advancements have explored the use of (5-Bromo-2-pyrrolidin-1-ylphenyl)urea in nanotechnology. The compound can act as a precursor for synthesizing nanoparticles with specific functional properties. Studies have shown that nanoparticles derived from this urea derivative exhibit promising catalytic activity and can be utilized in environmental remediation processes.

Mechanism of Action

The mechanism of action of (5-Bromo-2-pyrrolidin-1-ylphenyl)urea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or it may modulate receptor function by binding to receptor sites. The exact pathways and targets depend on the specific biological context and the nature of the compound’s interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analog: 1-(5-Bromopyridin-2-yl)urea

A closely related compound is 1-(5-Bromopyridin-2-yl)urea (CAS: 182155-29-9), which shares the bromine-substituted aromatic ring and urea functional group but differs in ring structure and substituents .

Structural Differences :

• Aromatic Ring : The target compound features a phenyl ring with a pyrrolidine substituent, while 1-(5-Bromopyridin-2-yl)urea contains a pyridine ring (a six-membered aromatic ring with one nitrogen atom).
• Substituents : The pyrrolidin-1-yl group in the target compound is a five-membered cyclic amine, whereas the pyridine ring lacks additional substituents beyond bromine and urea.

Physical and Chemical Properties :

Property	(5-Bromo-2-pyrrolidin-1-ylphenyl)urea	1-(5-Bromopyridin-2-yl)urea
Molecular Formula	C₁₁H₁₃BrN₄O (estimated)	C₆H₆BrN₃O
Molar Mass (g/mol)	~297.16 (estimated)	216.04
Density (g/cm³)	Not Available	1.814 (predicted)
Boiling Point (°C)	Not Available	305.9 (predicted)
pKa	Not Available	12.82 (predicted)

Implications of Structural Variations :

Basicity : The pyrrolidine group in the target compound is more basic (pKa ~11.3 for pyrrolidine) compared to the pyridine ring (pKa ~1.7 for pyridine), which may influence solubility and reactivity in acidic environments.

Solubility : The bulkier pyrrolidin-1-ylphenyl group in the target compound likely reduces water solubility compared to the smaller pyridinyl analog.

Stability : The electron-withdrawing bromine atom in both compounds may stabilize the urea moiety against hydrolysis. However, the pyridine ring’s aromaticity could enhance resonance stabilization in 1-(5-Bromopyridin-2-yl)urea .

Functional Comparisons

• Hydrogen Bonding : Both compounds possess urea groups capable of forming hydrogen bonds, but the target compound’s pyrrolidine substituent may introduce additional steric hindrance, affecting intermolecular interactions.
• Synthetic Accessibility : Introducing the pyrrolidin-1-yl group likely requires more complex synthetic steps (e.g., Buchwald-Hartwig amination) compared to the direct urea functionalization on pyridine.

Q & A

Q. What are the validated synthetic routes for (5-Bromo-2-pyrrolidin-1-ylphenyl)urea, and how can reaction conditions be optimized?

Answer: The synthesis typically involves coupling 5-bromo-2-aminophenol with pyrrolidine derivatives, followed by urea formation via carbodiimide-mediated reactions. Key optimization parameters include:

• Temperature control : Maintain 0–5°C during coupling to minimize side-product formation (e.g., di-urea byproducts) .
• Catalyst selection : Use N,N-diisopropylethylamine (DIPEA) for efficient deprotonation .
• Purification : Column chromatography (silica gel, 5% MeOH/DCM) yields >95% purity. Validate intermediates via LC-MS and ¹H NMR .

Q. How can structural characterization of (5-Bromo-2-pyrrolidin-1-ylphenyl)urea be performed to confirm regiochemistry?

Answer:

• X-ray crystallography : Resolve absolute configuration and confirm urea bond orientation (bond angles: ~120° for sp² hybridized nitrogen) .
• NMR spectroscopy :
  • ¹³C NMR: Carbonyl (C=O) resonance at ~155–160 ppm.
  • ¹H NMR: Pyrrolidine protons show splitting patterns (δ 1.8–2.1 ppm) indicative of restricted rotation .
• IR spectroscopy : N-H stretch at ~3350 cm⁻¹ and C=O stretch at ~1680 cm⁻¹ .

Q. What solubility and stability profiles are critical for designing in vitro assays with this compound?

Answer:

• Solubility : Prefer DMSO stock solutions (50–100 mM). Aqueous solubility is pH-dependent; use buffered saline (pH 7.4) for dilutions .
• Stability :
  • Degrades under UV light (t₁/₂ <24 hrs); store in amber vials at -20°C.
  • Hydrolytically stable for 48 hrs in PBS at 37°C .

Advanced Research Questions

Q. How can computational modeling predict the binding affinity of (5-Bromo-2-pyrrolidin-1-ylphenyl)urea to kinase targets?

Answer:

• Docking studies : Use AutoDock Vina with PDB structures (e.g., EGFR kinase, 1M17) to assess urea interactions with ATP-binding pockets.
• MD simulations : Run 100 ns trajectories to evaluate binding stability (RMSD <2.0 Å) .
• QSAR analysis : Correlate pyrrolidine substituent electronegativity with inhibitory activity (pIC₅₀) .

Q. What experimental strategies resolve contradictions in reported biological activity data (e.g., IC₅₀ variability)?

Answer:

• Assay standardization :
  • Use ATP concentration gradients (1–10 µM) to control for kinase competition .
  • Normalize cell viability data to untreated controls (n ≥ 3 replicates) .
• Meta-analysis : Pool data from orthogonal assays (e.g., fluorescence polarization vs. radiometric) to identify systematic biases .
• Probe impurities : Quantify residual solvents (e.g., DMF) via GC-MS, as they may inhibit off-target enzymes .

Q. How can structure-activity relationship (SAR) studies guide the design of analogs with improved selectivity?

Answer:

• Core modifications : Replace bromine with electron-withdrawing groups (e.g., -CF₃) to enhance π-stacking in hydrophobic pockets .
• Side-chain engineering : Introduce methyl groups to pyrrolidine to restrict conformational flexibility and reduce off-target binding .
• Pharmacophore mapping : Overlap urea moieties with co-crystallized ligands (e.g., erlotinib) to retain hinge-region interactions .

Q. What methodologies validate target engagement in cellular models without off-pathway effects?

Answer:

• CETSA (Cellular Thermal Shift Assay) : Monitor thermal stabilization of target kinases (ΔTₘ ≥ 2°C) after compound treatment .
• BRET (Bioluminescence Resonance Energy Transfer) : Quantify kinase dimerization disruption in live cells .
• Knockdown/rescue experiments : Use siRNA to confirm phenotype reversal upon target gene silencing .

Data Contradiction Analysis

Q. How should researchers address discrepancies in cytotoxicity data across cell lines?

Answer:

• Cell line profiling : Compare genetic backgrounds (e.g., p53 status in HeLa vs. HCT-116) to identify susceptibility factors .
• Microenvironment modeling : Replicate hypoxia (1% O₂) or serum starvation to mimic in vivo conditions .
• Multi-omics integration : Cross-reference transcriptomic data (RNA-seq) with cytotoxicity IC₅₀ to pinpoint resistance pathways .